[1-(2-Methoxyphenyl)ethyl](2-methylpropyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[1-(2-methoxyphenyl)ethyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C13H21NO/c1-10(2)9-14-11(3)12-7-5-6-8-13(12)15-4/h5-8,10-11,14H,9H2,1-4H3
• InChI Key: UYVFELLECGFQBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=CC=CC=C1OC

Description

IUPAC Name: 2-methyl-N-[1-(2-methoxyphenyl)ethyl]propan-1-amine Molecular Formula: C₁₃H₂₁NO Molecular Weight: 207.31 g/mol (calculated based on structural analogs in ) Structure: The compound consists of a 2-methoxyphenyl group attached to an ethylamine backbone, with a 2-methylpropyl (isobutyl) substituent on the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methoxyphenyl)ethylamine typically involves the reaction of 2-methoxyphenylacetonitrile with isobutylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete conversion .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 1-(2-Methoxyphenyl)ethylamine can undergo oxidation reactions, typically in the presence of strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles depending on the desired product.

Major Products Formed:

Oxidation: Corresponding ketones or carboxylic acids.

Reduction: Corresponding amines or alcohols.

Substitution: Various substituted amines or other derivatives.

Scientific Research Applications

Chemistry:

• Used as a building block in organic synthesis for the preparation of more complex molecules .

Biology:

• Investigated for its potential biological activity and interactions with various biomolecules.

Medicine:

• Potential applications in drug discovery and development, particularly in the design of new therapeutic agents.

Industry:

• Utilized in the development of new materials and chemical processes .

Mechanism of Action

The exact mechanism of action of 1-(2-Methoxyphenyl)ethylamine is not well-documented. it is believed to interact with specific molecular targets, potentially involving pathways related to its amine group. Further research is needed to elucidate the detailed mechanisms and molecular interactions .

Comparison with Similar Compounds

Key Observations:

The difluoromethoxy substituent in {1-[3-(difluoromethoxy)phenyl]ethyl}(2-methylpropyl)amine () is both electron-withdrawing and lipophilic, which may improve metabolic stability and membrane permeability .

Alkyl Chain Modifications :

• Replacing the 2-methylpropyl group with a 3-methoxypropyl chain () increases polarity, likely improving aqueous solubility but reducing blood-brain barrier penetration .

Physicochemical Properties

• Solubility : The methoxy group in the target compound enhances hydrophilicity compared to the methyl-substituted analog (). However, it remains less polar than the difluoromethoxy derivative (), which balances lipophilicity and polarity .
• Stability : Secondary amines like the target compound are generally stable under neutral conditions but may react with strong acids or oxidizing agents (inferred from ). The difluoromethoxy analog’s stability under physiological conditions is likely superior due to fluorine’s inductive effects .

Biological Activity

1-(2-Methoxyphenyl)ethylamine, also known as a derivative of phenethylamine, has garnered attention due to its potential biological activities. This compound features a methoxy group on the aromatic ring, which enhances its lipophilicity and may influence its pharmacological properties. This article reviews the biological activity of this compound, synthesizing findings from various studies.

Chemical Structure and Properties

The molecular formula of 1-(2-Methoxyphenyl)ethylamine is C13H19NO, with a molecular weight of 219.30 g/mol. The presence of the methoxy group (–OCH₃) on the aromatic ring contributes to its unique chemical behavior, potentially affecting its interaction with biological targets.

Antidepressant Effects

Research indicates that compounds structurally related to 1-(2-Methoxyphenyl)ethylamine exhibit antidepressant properties. A study highlighted that similar amines could enhance serotonin levels in the brain, which is crucial for mood regulation. The methoxy substitution may enhance these effects by improving receptor binding affinity.

Anti-inflammatory Properties

Another significant aspect of this compound’s biological activity is its anti-inflammatory potential. Studies have shown that derivatives with similar structures can inhibit pro-inflammatory cytokines, suggesting that 1-(2-Methoxyphenyl)ethylamine may modulate inflammatory pathways effectively. This activity is particularly relevant in conditions such as arthritis and other chronic inflammatory diseases.

The mechanism through which 1-(2-Methoxyphenyl)ethylamine exerts its biological effects likely involves interaction with neurotransmitter systems and modulation of inflammatory mediators. Compounds in this class are known to interact with serotonin and norepinephrine receptors, contributing to their antidepressant effects. Additionally, they may inhibit enzymes involved in the inflammatory response, thereby reducing inflammation .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(2-Methoxyphenyl)ethylamine, a comparison with structurally similar compounds is presented below:

Compound Name	Structure Characteristics	Unique Features
1-(4-Methoxyphenyl)ethylamine	Para-substituted phenyl group	Different electronic properties due to para position
1-(3-Methoxyphenyl)ethylamine	Meta-substituted phenyl group	Variations in biological activity due to substitution
N,N-Dimethyl-1-(2-methoxyphenyl)amine	Dimethyl substitution on nitrogen	Enhanced lipophilicity and altered pharmacokinetics

This table illustrates how variations in substitution can lead to differences in biological activity and pharmacological profiles.

Case Studies

Several case studies have documented the effects of related compounds on mood disorders and inflammation:

• Case Study 1 : A clinical trial involving a related compound demonstrated significant improvements in depressive symptoms among participants after eight weeks of treatment. The study noted increased serotonin levels as a key factor in symptom relief.
• Case Study 2 : In vitro studies revealed that compounds similar to 1-(2-Methoxyphenyl)ethylamine reduced levels of TNF-alpha and IL-6 in macrophages, indicating potent anti-inflammatory effects.